Cas no 1805307-93-0 (Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805307-93-0
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4812963
• Update Time: 2025-06-20

Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F3N2O5/c1-3-19-9(16)6-4-7(20-10(11,12)13)14-5(2)8(6)15(17)18/h4H,3H2,1-2H3
• InChI Key： ZNWWWCLMPDVRJI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=C(C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805307-93-0): A Comprehensive Overview

Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805307-93-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including a nitro group, a methyl group, and a trifluoromethoxy group, contributes to its unique chemical properties and reactivity.

The Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate molecule is derived from pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. The substitution pattern on the pyridine ring, specifically at the 2-position with a methyl group, the 3-position with a nitro group, and the 6-position with a trifluoromethoxy group, along with the ester functionality at the 4-position, imparts distinct electronic and steric properties to the compound. These properties make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The nitro group in Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate can participate in various chemical transformations, such as reduction to an amine or diazotization followed by coupling reactions. These transformations are often employed in the synthesis of more complex molecules with enhanced pharmacological properties.

The trifluoromethoxy group is another key feature of this compound that contributes to its potential therapeutic applications. Trifluoromethoxy-substituted compounds are known for their improved metabolic stability and enhanced binding affinity to biological targets. This makes them particularly valuable in the development of drugs that require prolonged half-lives or increased selectivity. The combination of these functional groups in Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate suggests that it may exhibit a unique profile of biological activity that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of pyridine derivatives in the treatment of various diseases. For instance, compounds with similar structural motifs have shown promise in the management of neurological disorders, infectious diseases, and cancer. The nitro group in particular has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Additionally, the trifluoromethoxy group has been associated with enhanced drug-like properties, including improved solubility and bioavailability.

The ester functionality at the 4-position of Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate provides another avenue for chemical modification. Ester groups can be readily hydrolyzed under acidic or basic conditions, allowing for further derivatization and diversification of the molecular structure. This flexibility is particularly valuable in medicinal chemistry, where rapid access to a wide range of analogs is often required to optimize pharmacological properties.

In conclusion, Ethyl 2-methyl-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.